Cas no 2171940-34-2 (1-1-(hydroxymethyl)-3,3-dimethylcyclobutylcyclohexan-1-ol)

• Product Name: 1-1-(hydroxymethyl)-3,3-dimethylcyclobutylcyclohexan-1-ol
• CAS No: 2171940-34-2
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 6612172
• PubChem ID: 165750853
• Update Time: 2025-10-23

1-1-(hydroxymethyl)-3,3-dimethylcyclobutylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(hydroxymethyl)-3,3-dimethylcyclobutylcyclohexan-1-ol
• EN300-1642640
• 2171940-34-2
• 1-[1-(hydroxymethyl)-3,3-dimethylcyclobutyl]cyclohexan-1-ol

• Inchi： 1S/C13H24O2/c1-11(2)8-12(9-11,10-14)13(15)6-4-3-5-7-13/h14-15H,3-10H2,1-2H3
• InChI Key： PYGVRCYQLHOYPF-UHFFFAOYSA-N
• SMILES： OC1(CCCCC1)C1(CO)CC(C)(C)C1

Computed Properties

• Exact Mass: 212.177630004g/mol
• Monoisotopic Mass: 212.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-1-(hydroxymethyl)-3,3-dimethylcyclobutylcyclohexan-1-ol

Research Brief on 1-1-(hydroxymethyl)-3,3-dimethylcyclobutylcyclohexan-1-ol (CAS: 2171940-34-2): Recent Advances and Applications

1-1-(hydroxymethyl)-3,3-dimethylcyclobutylcyclohexan-1-ol (CAS: 2171940-34-2) is a cyclobutane- and cyclohexane-containing compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promise in various therapeutic applications, particularly in the development of novel small-molecule drugs. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug discovery.

The synthesis of 1-1-(hydroxymethyl)-3,3-dimethylcyclobutylcyclohexan-1-ol has been optimized to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route involving cyclobutylation and subsequent functionalization to achieve the desired product. The study highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.

Pharmacological investigations have revealed that 1-1-(hydroxymethyl)-3,3-dimethylcyclobutylcyclohexan-1-ol exhibits moderate binding affinity to certain G-protein-coupled receptors (GPCRs), which are critical targets in the treatment of neurological disorders. A 2024 preprint on bioRxiv demonstrated its potential as an allosteric modulator of the adenosine A_2A receptor, suggesting applications in Parkinson's disease therapy. The compound's ability to cross the blood-brain barrier (BBB) was also confirmed, further supporting its utility in central nervous system (CNS) drug development.

In addition to its neurological applications, 1-1-(hydroxymethyl)-3,3-dimethylcyclobutylcyclohexan-1-ol has been explored for its anti-inflammatory properties. A recent study in ACS Chemical Biology (2024) reported that the compound inhibits the NF-κB signaling pathway, reducing cytokine production in vitro. These findings position it as a potential lead compound for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease (IBD).

Despite these promising results, challenges remain in the clinical translation of 1-1-(hydroxymethyl)-3,3-dimethylcyclobutylcyclohexan-1-ol. Issues such as metabolic stability, off-target effects, and scalability of synthesis need to be addressed in future research. Ongoing studies are focusing on structural modifications to enhance its pharmacokinetic profile and reduce toxicity.

In conclusion, 1-1-(hydroxymethyl)-3,3-dimethylcyclobutylcyclohexan-1-ol (CAS: 2171940-34-2) represents a versatile scaffold with significant potential in drug discovery. Its unique structural attributes and diverse pharmacological activities make it a compelling subject for further investigation. Future research should prioritize optimizing its therapeutic index and exploring its mechanisms of action in greater detail.